Apixaban-d3
Apixaban-d3
Brand Name:
Vulcanchem
CAS No.:
1131996-12-7
VCID:
VC0146307
InChI:
InChI=1S/C25H25N5O4/c1-34-19-11-9-18(10-12-19)30-23-20(22(27-30)24(26)32)13-15-29(25(23)33)17-7-5-16(6-8-17)28-14-3-2-4-21(28)31/h5-12H,2-4,13-15H2,1H3,(H2,26,32)/i1D3
SMILES:
COC1=CC=C(C=C1)N2C3=C(CCN(C3=O)C4=CC=C(C=C4)N5CCCCC5=O)C(=N2)C(=O)N
Molecular Formula:
C25H25N5O4
Molecular Weight:
462.5 g/mol
Apixaban-d3
CAS No.: 1131996-12-7
Reference Standards
VCID: VC0146307
Molecular Formula: C25H25N5O4
Molecular Weight: 462.5 g/mol
CAS No. | 1131996-12-7 |
---|---|
Product Name | Apixaban-d3 |
Molecular Formula | C25H25N5O4 |
Molecular Weight | 462.5 g/mol |
IUPAC Name | 7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-1-[4-(trideuteriomethoxy)phenyl]-4,5-dihydropyrazolo[3,4-c]pyridine-3-carboxamide |
Standard InChI | InChI=1S/C25H25N5O4/c1-34-19-11-9-18(10-12-19)30-23-20(22(27-30)24(26)32)13-15-29(25(23)33)17-7-5-16(6-8-17)28-14-3-2-4-21(28)31/h5-12H,2-4,13-15H2,1H3,(H2,26,32)/i1D3 |
Standard InChIKey | QNZCBYKSOIHPEH-FIBGUPNXSA-N |
Isomeric SMILES | [2H]C([2H])([2H])OC1=CC=C(C=C1)N2C3=C(CCN(C3=O)C4=CC=C(C=C4)N5CCCCC5=O)C(=N2)C(=O)N |
SMILES | COC1=CC=C(C=C1)N2C3=C(CCN(C3=O)C4=CC=C(C=C4)N5CCCCC5=O)C(=N2)C(=O)N |
Canonical SMILES | COC1=CC=C(C=C1)N2C3=C(CCN(C3=O)C4=CC=C(C=C4)N5CCCCC5=O)C(=N2)C(=O)N |
Synonyms | 4,5,6,7-Tetrahydro-1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxo-1-piperidinyl)phenyl]-1H-pyrazolo[3,4-c]pyridine-3-carboxamide-d3; BMS 562247-01-d3; 1-(4-Methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3- |
PubChem Compound | 25226058 |
Last Modified | Nov 11 2021 |
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